Cas no 887130-68-9 (6a-Chlorobeclomethasone Dipropionate)

• Product Name: 6a-Chlorobeclomethasone Dipropionate
• CAS No: 887130-68-9
• MF: C₂₈H₃₆Cl₂O₇
• MW: 555.487247467041
• CID: 2086827
• Update Time: 2025-10-28

6a-Chlorobeclomethasone Dipropionate Chemical and Physical Properties

Names and Identifiers

• 6α-Chlorobeclomethasone Dipropionate
• 6a-Chlorobeclomethasone Dipropionate

• Inchi： 1S/C28H36Cl2O7/c1-6-23(34)36-14-22(33)28(37-24(35)7-2)15(3)10-17-18-12-20(29)19-11-16(31)8-9-25(19,4)27(18,30)21(32)13-26(17,28)5/h8-9,11,15,17-18,20-21,32H,6-7,10,12-14H2,1-5H3/t15-,17-,18-,20-,21-,25-,26-,27-,28-/m0/s1
• InChI Key： FWNPVUBGWZQULU-DXABFYDXSA-N
• SMILES： C([C@]1([C@@H](C)C[C@H]2[C@@H]3C[C@H](Cl)C4=CC(C=C[C@]4(C)[C@]3([C@H](C[C@]12C)O)Cl)=O)OC(=O)CC)(=O)COC(=O)CC

Additional information on 6a-Chlorobeclomethasone Dipropionate

Professional Introduction to 6a-Chlorobeclomethasone Dipropionate (CAS No. 887130-68-9)

6a-Chlorobeclomethasone Dipropionate, identified by the Chemical Abstracts Service Number (CAS No.) 887130-68-9, is a synthetic corticosteroid derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of glucocorticoids, which are widely recognized for their potent anti-inflammatory, immunosuppressive, and anti-allergic properties. The introduction of a chlorine substituent at the 6a position and the esterification with dipropionate enhance its pharmacological profile, making it a promising candidate for therapeutic applications.

The structural modification of 6a-Chlorobeclomethasone Dipropionate (CAS No. 887130-68-9) involves the strategic placement of a chlorine atom at the 6a position, which significantly influences its metabolic stability and binding affinity to glucocorticoid receptors. This alteration enhances its bioavailability and prolongs its duration of action, making it an attractive candidate for chronic inflammatory conditions. The dipropionate ester moiety further contributes to its lipophilicity, facilitating better penetration across biological membranes and improving therapeutic efficacy.

In recent years, there has been a growing interest in developing novel corticosteroids with improved safety profiles and targeted delivery systems. 6a-Chlorobeclomethasone Dipropionate (CAS No. 887130-68-9) has been extensively studied for its potential applications in treating various inflammatory and autoimmune disorders. Its ability to modulate cytokine production and inhibit inflammatory pathways has made it a subject of intense research in immunopharmacology. Preclinical studies have demonstrated its efficacy in reducing inflammation and alleviating symptoms in animal models of arthritis, asthma, and other chronic inflammatory diseases.

The pharmacokinetic properties of 6a-Chlorobeclomethasone Dipropionate (CAS No. 887130-68-9) have been thoroughly characterized, revealing a favorable half-life that allows for less frequent dosing compared to traditional corticosteroids. This attribute is particularly beneficial for patients requiring long-term treatment, as it improves compliance and reduces the risk of systemic side effects. Additionally, its minimal mineralocorticoid activity minimizes the occurrence of electrolyte disturbances and hypertension, which are common concerns associated with prolonged corticosteroid use.

One of the most compelling aspects of 6a-Chlorobeclomethasone Dipropionate (CAS No. 887130-68-9) is its potential for targeted drug delivery. Researchers have explored various formulations, including transdermal gels, inhalants, and depot injections, to enhance localized delivery and reduce systemic absorption. These advancements aim to maximize therapeutic benefits while minimizing side effects. For instance, transdermal formulations have shown promise in treating skin conditions such as psoriasis and eczema by delivering the compound directly to affected areas.

Recent clinical trials have provided valuable insights into the efficacy and safety of 6a-Chlorobeclomethasone Dipropionate (CAS No. 887130-68-9) in human patients. These trials have highlighted its effectiveness in reducing inflammation and improving quality of life for individuals suffering from conditions like rheumatoid arthritis, Crohn's disease, and systemic lupus erythematosus. The results are particularly encouraging given the limitations associated with existing treatments, such as corticosteroid resistance or unacceptable side effect profiles.

The development of 6a-Chlorobeclomethasone Dipropionate (CAS No. 887130-68-9) also underscores the importance of structure-activity relationship (SAR) studies in optimizing drug candidates. By systematically modifying key structural features, researchers have been able to fine-tune the pharmacological properties of this compound. This approach has not only enhanced its therapeutic potential but also provided valuable insights into the mechanisms underlying corticosteroid action.

In conclusion,6a-Chlorobeclomethasone Dipropionate (CAS No. 887130-68-9) represents a significant advancement in corticosteroid therapy due to its improved pharmacokinetic profile, targeted delivery options, and favorable safety profile. Ongoing research continues to explore new applications and formulations for this compound, promising further refinements in managing inflammatory and autoimmune disorders. As our understanding of disease mechanisms evolves,6a-Chlorobeclomethasone Dipropionate is poised to play a crucial role in modern medicine.